Cas no 1079047-76-9 (Sarpagine hydrochloride)

• Product Name: Sarpagine hydrochloride
• CAS No: 1079047-76-9
• MF: C₁₉H₂₃ClN₂O₂
• MW: 346.851124048233
• CID: 2853383
• Update Time: 2023-08-10

Sarpagine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Sarpagine hydrochloride
• 85MH6IX708
• Raupine hydrochloride
• Sarpagine hydrochloride [MI]
• Q27269654

• Inchi： 1S/C19H22N2O2.ClH/c1-2-10-8-21-17-7-14-13-5-11(23)3-4-16(13)20-19(14)18(21)6-12(10)15(17)9-22;/h2-5,12,15,17-18,20,22-23H,6-9H2,1H3;1H/b10-2-;/t12-,15+,17-,18-;/m0./s1
• InChI Key： FFWUKYZEQYRNHR-PHYMNTMZSA-N
• SMILES： Cl.OC[C@@H]1[C@@H]2/C(=C\C)/CN3[C@H](C4=C(C5C=C(C=CC=5N4)O)C[C@H]31)C2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 522
• Topological Polar Surface Area: 59.5